1-ethyl-4-[3-(trifluoromethyl)benzoyl]piperazine

• IUPAC Name: (4-ethylpiperazin-1-yl)-[3-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C14H17F3N2O/c1-2-18-6-8-19(9-7-18)13(20)11-4-3-5-12(10-11)14(15,16)17/h3-5,10H,2,6-9H2,1H3
• InChI Key: SSXPJTTVQYGOQE-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)C2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C14H17F3N2O
• Molecular Weight: 286.29 g/mol

Description

1-Ethyl-4-[3-(trifluoromethyl)benzoyl]piperazine is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound is known to interact with various receptors and neurotransmitters in the brain, which makes it a valuable tool for studying the mechanisms of action of these molecules.

Mechanism of Action

The exact mechanism of action of 1-ethyl-4-[3-(trifluoromethyl)benzoyl]piperazine is not fully understood. However, it is known to interact with various receptors and neurotransmitters in the brain, leading to changes in their activity. For example, it has been shown to act as a partial agonist at the dopamine D2 receptor, which may contribute to its potential therapeutic effects in certain neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the brain. For example, it has been shown to increase dopamine release in the striatum, which may contribute to its potential therapeutic effects in Parkinson's disease. It has also been shown to modulate the activity of the sigma-1 receptor, which is involved in various physiological processes such as pain perception and neuroprotection.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-ethyl-4-[3-(trifluoromethyl)benzoyl]piperazine in lab experiments is its ability to selectively interact with specific receptors and neurotransmitters in the brain. This makes it a valuable tool for studying the mechanisms of action of these molecules and their potential therapeutic applications. However, one of the limitations of using this compound is its potential toxicity and side effects, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on 1-ethyl-4-[3-(trifluoromethyl)benzoyl]piperazine. One area of interest is its potential therapeutic applications in neurological disorders such as Parkinson's disease and schizophrenia. Further research is needed to elucidate the exact mechanisms of action of this compound and its potential therapeutic effects. Another area of interest is the development of new analogs and derivatives of this compound, which may have improved selectivity and efficacy for specific receptors and neurotransmitters in the brain.

Scientific Research Applications

1-Ethyl-4-[3-(trifluoromethyl)benzoyl]piperazine has been used extensively in scientific research for its potential applications in studying the mechanisms of action of various neurotransmitters and receptors in the brain. It has been shown to interact with the dopamine D2 receptor, serotonin 5-HT1A receptor, and sigma-1 receptor, among others. This makes it a valuable tool for studying the role of these receptors in various physiological and pathological processes.